Cas no 1343715-44-5 (2-methoxyquinoline-3-carboximidamide)

• Product Name: 2-methoxyquinoline-3-carboximidamide
• CAS No: 1343715-44-5
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 5833312
• PubChem ID: 64325394
• Update Time: 2025-06-13

2-methoxyquinoline-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxyquinoline-3-carboximidamide
• AKOS013647811
• EN300-1839849
• 1343715-44-5

• Inchi： 1S/C11H11N3O/c1-15-11-8(10(12)13)6-7-4-2-3-5-9(7)14-11/h2-6H,1H3,(H3,12,13)
• InChI Key： PUNUWFALVZJTCN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=N)N)C=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72Ų

Additional information on 2-methoxyquinoline-3-carboximidamide

Introduction to 2-Methoxyquinoline-3-Carboximidamide (CAS No. 1343715-44-5)

2-Methoxyquinoline-3-carboximidamide, identified by the Chemical Abstracts Service Number (CAS No.) 1343715-44-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives family, which is well-documented for its diverse biological activities and pharmacological potential. The structural incorporation of a methoxy group at the 2-position and a carboximidamide moiety at the 3-position endows this molecule with unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The quinoline scaffold, a nitrogen-containing aromatic ring system, has a long history of use in medicinal chemistry due to its ability to interact with various biological targets. Quinoline derivatives have been employed in the treatment of malaria, bacterial infections, and more recently, in the development of anticancer agents. The presence of the methoxyquinoline core in 2-methoxyquinoline-3-carboximidamide suggests potential interactions with enzymes and receptors involved in cellular signaling pathways, which may contribute to its therapeutic efficacy.

The carboximidamide functional group is particularly interesting from a chemical perspective. This moiety can participate in hydrogen bonding interactions, influencing both the solubility and binding affinity of the compound. In pharmaceutical applications, carboximidamides have been shown to exhibit inhibitory activity against various enzymes and are often incorporated into drug molecules to enhance their bioavailability and target specificity. The combination of these structural features in 2-methoxyquinoline-3-carboximidamide makes it an intriguing subject for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules like 2-methoxyquinoline-3-carboximidamide with high precision. These studies have revealed that this compound may interact with proteins involved in cancer progression, inflammation, and neurodegenerative diseases. For instance, computational docking experiments suggest that 2-methoxyquinoline-3-carboximidamide could bind to kinases and other enzymes that are overexpressed in tumor cells, potentially inhibiting their activity and disrupting cancer cell proliferation.

In vitro studies have begun to explore the biological activity of 2-methoxyquinoline-3-carboximidamide. Initial results indicate that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, preliminary pharmacokinetic studies suggest that 2-methoxyquinoline-3-carboximidamide has reasonable oral bioavailability and metabolic stability, which are critical factors for drug development. These findings are particularly encouraging given the growing demand for novel chemotherapeutic agents that can overcome resistance to existing treatments.

The synthesis of 2-methoxyquinoline-3-carboximidamide presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. Recent innovations in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research. Advances in green chemistry principles have also been applied to reduce waste and improve sustainability during synthesis.

The role of 2-methoxyquinoline-3-carboximidamide in drug discovery extends beyond oncology. Researchers are exploring its potential as an antimicrobial agent against drug-resistant bacteria. Quinoline derivatives have historically been used in antibiotics, and the unique structure of 2-methoxyquinoline-3-carboximidamide may offer new mechanisms of action against bacteria that have evolved resistance to conventional antibiotics. This is particularly relevant in light of the global health threat posed by antibiotic-resistant pathogens.

Another area of interest is the neuroprotective potential of 2-methoxyquinoline-3-carboximidamide. Studies suggest that quinoline derivatives can cross the blood-brain barrier and interact with central nervous system (CNS) targets. The carboximidamide moiety may enhance penetration into neural tissues while maintaining binding affinity for specific receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Ongoing research aims to elucidate how 2-methoxyquinoline-3-carboximidamide affects neural pathways and whether it can mitigate neuroinflammation or protect against oxidative stress.

The development of novel formulations for 2-methoxyquinoline-3-carboximidamide is another focus area within pharmaceutical research. Nanotechnology-based delivery systems have shown promise in enhancing drug delivery efficiency by improving solubility and targeting specificity. Liposomes, micelles, and polymeric nanoparticles are being explored as carriers for this compound to ensure optimal therapeutic outcomes. These advanced delivery systems could also help overcome issues related to poor bioavailability or rapid metabolism.

Regulatory considerations play a crucial role in advancing compounds like 2-methoxyquinoline-3-carboximidamide into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic batches are consistent and meet quality standards required for human testing. Preclinical safety studies are essential to assess potential toxicity profiles before moving into Phase I clinical trials involving human subjects. Collaborations between academic institutions and pharmaceutical companies are facilitating these efforts by pooling resources and expertise.

The economic impact of developing drugs like 2-methoxyquinoline-3-carboximidamide cannot be overstated. Pharmaceutical innovation drives healthcare progress but also requires significant investment in research infrastructure, regulatory compliance costs, and clinical trial expenses. However, successful commercialization can lead to substantial returns through licensing agreements or direct sales if clinical trials demonstrate efficacy comparable or superior to existing treatments.

In conclusion,2-methoxyquinoline-3-carboximidamide (CAS No, *1343715-44-5) represents a promising therapeutic agent with applications ranging from oncology to antimicrobial treatments and neuroprotection efforts worldwide continue toward understanding its full potential, this compound exemplifies how structural modifications within heterocyclic frameworks can yield novel pharmacological entities worthy further exploration within both academic industrial settings alike future decades ahead